Cas no 75820-45-0 (4-tert-butyl-2,3-dihydro-1,3-thiazol-2-one)

4-tert-butyl-2,3-dihydro-1,3-thiazol-2-one structure
75820-45-0 structure
Product Name:4-tert-butyl-2,3-dihydro-1,3-thiazol-2-one
CAS No:75820-45-0
MF:C7H11NOS
MW:157.233340501785
MDL:MFCD11220481
CID:560379
PubChem ID:12743035
Update Time:2025-04-19

4-tert-butyl-2,3-dihydro-1,3-thiazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Thiazolone,4-(1,1-dimethylethyl)-
    • 4-tert-Butylthiazol-2(3H)-one
    • 4-t-butyl-Δ4-thiazolin-2-one
    • 4-tert-Butyl-2,3-dihydro-1,3-thiazol-2-one
    • F9995-1098
    • FT-0722309
    • 2(3H)-Thiazolone, 4-(1,1-dimethylethyl)-
    • EN300-265813
    • SCHEMBL12601236
    • AT15090
    • 4-(tert-butyl)thiazol-2(3H)-one
    • 75820-45-0
    • MFCD11220481
    • AKOS005766520
    • SCHEMBL677690
    • 4-TERT-BUTYL-3H-1,3-THIAZOL-2-ONE
    • DA-38956
    • 4-(TERT-BUTYL)-1,3-THIAZOL-2(3H)-ONE
    • STL302120
    • 4-tert-butyl-1,3-thiazol-2(3H)-one
    • 4-tert-butyl-2,3-dihydro-1,3-thiazol-2-one
    • MDL: MFCD11220481
    • Inchi: 1S/C7H11NOS/c1-7(2,3)5-4-10-6(9)8-5/h4H,1-3H3,(H,8,9)
    • InChI Key: DZGLMEMWTFPPTN-UHFFFAOYSA-N
    • SMILES: S1C(NC(=C1)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 157.05623
  • Monoisotopic Mass: 157.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Melting Point: 132-137℃
  • PSA: 29.1

4-tert-butyl-2,3-dihydro-1,3-thiazol-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B789718-25mg
4-tert-Butyl-2,3-dihydro-1,3-thiazol-2-one
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Enamine
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Enamine
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